Cas no 1369343-47-4 (2-(Thian-3-yl)propan-2-amine)

• Product Name: 2-(Thian-3-yl)propan-2-amine
• CAS No: 1369343-47-4
• MF: C₈H₁₇NS
• MW: 159.292280912399
• CID: 6312899
• PubChem ID: 82415632
• Update Time: 2025-11-01

2-(Thian-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1843956
• 2-(thian-3-yl)propan-2-amine
• 1369343-47-4
• 2-(Thian-3-yl)propan-2-amine

• Inchi： 1S/C8H17NS/c1-8(2,9)7-4-3-5-10-6-7/h7H,3-6,9H2,1-2H3
• InChI Key： QPINHXSMNRNGGJ-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)C(C)(C)N

Computed Properties

• Exact Mass: 159.10817072g/mol
• Monoisotopic Mass: 159.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 2-(Thian-3-yl)propan-2-amine

2-(Thian-3-yl)Propan-2-Amine: A Comprehensive Overview

2-(Thian-3-yl)Propan-2-Amine (CAS No. 1369343-47-4) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its thiane ring structure, exhibits intriguing chemical properties that make it a valuable subject for research and potential applications in various industries. In this article, we will delve into the structural features, synthesis methods, and recent advancements in understanding its properties and uses.

The molecular structure of 2-(Thian-3-yl)Propan-2-Amine is defined by a thiane ring, which is a sulfur-containing analog of cyclohexane. The presence of the thiane ring introduces distinct electronic and steric effects, making this compound highly versatile in chemical reactions. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials, such as polymers and organometallic compounds. Researchers have also explored its role in catalytic processes, where its sulfur-based functional groups play a critical role in enhancing reaction efficiency.

One of the most notable aspects of 2-(Thian-3-yl)Propan-2-Amine is its ability to undergo various types of polymerization reactions. Scientists have successfully utilized this compound to create novel polymeric materials with tailored mechanical and thermal properties. These materials have shown promise in applications ranging from high-performance adhesives to lightweight composites for aerospace engineering. The integration of thiane-based polymers into these applications underscores the importance of understanding the fundamental chemistry behind this compound.

Recent breakthroughs in synthetic chemistry have also shed light on the efficient synthesis of 2-(Thian-3-yl)Propan-2-Amine. Traditional methods often involved multi-step processes with low yields, but modern techniques leveraging transition metal catalysts have significantly improved both the yield and purity of the product. For instance, palladium-catalyzed coupling reactions have emerged as a powerful tool for constructing the thiane ring with high precision. These advancements not only make the synthesis more cost-effective but also pave the way for large-scale production.

In addition to its role in materials science, 2-(Thian-3-yl)Propan-2-Amine has also found applications in medicinal chemistry. Researchers are investigating its potential as a scaffold for drug design due to its ability to form bioactive molecules with complex architectures. Studies have shown that derivatives of this compound exhibit promising pharmacological properties, including anti-inflammatory and anticancer activities. The development of thiane-based drugs represents a novel direction in therapeutic research, offering new avenues for treating various diseases.

The environmental impact of 2-(Thian-3-y1)Propan-2-Amine is another area of growing interest. As industries increasingly prioritize sustainability, understanding the biodegradability and ecological effects of this compound becomes crucial. Recent eco-friendly synthesis methods, such as those utilizing renewable feedstocks and green solvents, are being explored to minimize its environmental footprint. These efforts align with global initiatives aimed at promoting sustainable chemistry practices.

In conclusion, 2-(Thian=3=yl)Propan=2=Amine (CAS No.=1369=34=47=4) stands at the forefront of chemical innovation, offering diverse opportunities across multiple disciplines. From advanced materials to drug discovery, its unique properties continue to inspire groundbreaking research. As scientists unravel more about its potential, this compound is poised to play an even greater role in shaping the future of chemistry and related fields.